10.1039/B808639G | Cellulose modification by polymer grafting: a review

Cellulose modification by polymer grafting: a review

Chemical Society Reviews Pub Date: 2009-05-01 DOI: 10.1039/B808639G

Abstract

This critical review is concerned with the recent advances in graft polymerisation techniques involving cellulose and its derivatives. It summarises some of the features of cellulose structure and cellulose reactivity. Also described are the various techniques for grafting synthetic polymers from the cellulosic substrate. In addition to the traditional grafting techniques, we highlight the recent developments in polymer synthesis that allow increased control over the grafting process and permit the production of functional celluloses that possess improved physical properties and chemical properties (189 references).

Cellulose modification by polymer grafting: a review

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